4,6-dimethyl-3-(2-methyl-3-phenylacryloyl)-2(1H)-pyridinone

• IUPAC Name: 4,6-dimethyl-3-[(E)-2-methyl-3-phenylprop-2-enoyl]-1H-pyridin-2-one
• InChI: InChI=1S/C17H17NO2/c1-11-9-13(3)18-17(20)15(11)16(19)12(2)10-14-7-5-4-6-8-14/h4-10H,1-3H3,(H,18,20)/b12-10+
• InChI Key: UZXUXPKSWBZLEE-ZRDIBKRKSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)N1)C(=O)C(=CC2=CC=CC=C2)C)C
• Isomeric SMILES: CC1=CC(=C(C(=O)N1)C(=O)/C(=C/C2=CC=CC=C2)/C)C
• Molecular Formula: C17H17NO2
• Molecular Weight: 267.32 g/mol

Description

4,6-dimethyl-3-(2-methyl-3-phenylacryloyl)-2(1H)-pyridinone, also known as DMAP, is a heterocyclic compound that has gained significant attention in scientific research. This compound has been found to possess various biological activities, making it a potential candidate for drug development.

Mechanism of Action

The mechanism of action of 4,6-dimethyl-3-(2-methyl-3-phenylacryloyl)-2(1H)-pyridinone involves the inhibition of certain enzymes, including topoisomerase and histone deacetylase. These enzymes are essential for the survival and proliferation of cancer cells. By inhibiting these enzymes, this compound induces apoptosis in cancer cells, leading to their death. Furthermore, this compound has been found to inhibit the production of pro-inflammatory cytokines by blocking the activation of certain transcription factors.
Biochemical and Physiological Effects
This compound has been found to induce various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and reduction of inflammation. Additionally, this compound has been shown to possess antioxidant properties, which can protect cells from oxidative stress and prevent cellular damage.

Advantages and Limitations for Lab Experiments

4,6-dimethyl-3-(2-methyl-3-phenylacryloyl)-2(1H)-pyridinone has several advantages for lab experiments, including its high purity and stability. However, this compound has some limitations, including its low solubility in water, which can make it difficult to work with in aqueous solutions. Additionally, this compound can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 4,6-dimethyl-3-(2-methyl-3-phenylacryloyl)-2(1H)-pyridinone. One potential direction is the development of this compound-based drugs for the treatment of cancer and inflammatory diseases. Additionally, further research is needed to understand the mechanism of action of this compound and its potential side effects. Moreover, the synthesis of novel derivatives of this compound could lead to the development of more potent and selective compounds for various applications.
Conclusion
In conclusion, this compound is a promising compound with various biological activities, including antitumor, anti-inflammatory, and antioxidant properties. The synthesis method for this compound involves a multi-step process, and it has been extensively studied for its scientific research application. The mechanism of action of this compound involves the inhibition of certain enzymes, and it possesses several biochemical and physiological effects. Although this compound has some limitations, it has several advantages for lab experiments. Finally, there are several future directions for the study of this compound, including drug development and the synthesis of novel derivatives.

Scientific Research Applications

4,6-dimethyl-3-(2-methyl-3-phenylacryloyl)-2(1H)-pyridinone has been extensively studied for its biological activities, including its antitumor, anti-inflammatory, and antioxidant properties. Several studies have reported that this compound can induce apoptosis in cancer cells by inhibiting the activity of certain enzymes. Additionally, this compound has been found to possess anti-inflammatory properties by reducing the production of pro-inflammatory cytokines. Moreover, this compound has been shown to possess antioxidant properties by scavenging free radicals and protecting cells from oxidative stress.